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Compound of Interest

Compound Name: Pyrazosulfuron

Cat. No.: B1209395

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the herbicide Pyrazosulfuron, with
a primary focus on its chemical identification, molecular structure elucidation, and mode of
action. The information is tailored for professionals in research, science, and drug development
who require detailed chemical and biological information.

Chemical Identification and CAS Numbers

Pyrazosulfuron is a member of the sulfonylurea class of herbicides. It is crucial to distinguish
between the active parent acid, Pyrazosulfuron, and its more commonly used derivative,
Pyrazosulfuron-ethyl. The ethyl ester is the form typically used in commercial herbicide
formulations.

Compound CAS Number Molecular Formula
Pyrazosulfuron 98389-04-9 C12H14N6O7S
Pyrazosulfuron-ethyl 93697-74-6 C14H18N6O7S

Molecular Structure and Elucidation
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The definitive structure of Pyrazosulfuron-ethyl, ethyl 5-[[[[(4,6-dimethoxy-2-
pyrimidinyl)amino]carbonyllamino]sulfonyl]-1-methyl-1H-pyrazole-4-carboxylate, has been
determined and confirmed through a combination of chemical synthesis and various
spectroscopic techniques.

Spectroscopic Data

The elucidation of Pyrazosulfuron-ethyl's molecular structure relies on data from Nuclear
Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FT-IR) spectroscopy,
and Mass Spectrometry (MS).

2.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

While detailed spectral assignments are found in specialized analytical literature, the expected
proton (*H) and carbon-13 (33C) NMR spectra would confirm the presence of key functional
groups: the ethyl ester, the N-methylpyrazole ring, the dimethoxypyrimidine ring, and the
protons associated with the sulfonylurea bridge.

2.1.2. Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is instrumental in identifying the characteristic functional groups within the
Pyrazosulfuron-ethyl molecule.

Wavenumber (cm~?) Assignment
~3098 C-H stretching vibrations

C=0 stretching (carbonyl group of the ethyl
1720 oo g ( yl group Yy
~1600 C=C and C=N stretching in aromatic rings
~1360 Asymmetric SO2 stretching (sulfonyl group)
~1160 Symmetric SO2 stretching (sulfonyl group)

Note: The exact peak positions can vary slightly based on the sample preparation and
analytical conditions.
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2.1.3. Mass Spectrometry (MS)

Mass spectrometry provides crucial information about the molecular weight and fragmentation
pattern, further confirming the structure. The molecular weight of Pyrazosulfuron-ethyl is
414.39 g/mol .

Table of Key Mass Spectral Fragments:

m/z Proposed Fragment Identity

413.0 [M-H]~ (Molecular Ion)

306.1 Loss of the ethyl carboxylate group

231.9 Further fragmentation of the pyrazole moiety

Fragment corresponding to the pyrazole

199.8 _ _
sulfonamide portion
155.9 Fragment corresponding to the 2-amino-4,6-
' dimethoxypyrimidine moiety
135.8 Further fragmentation of the pyrimidine ring

Experimental Protocols
Synthesis of Pyrazosulfuron-ethyl

The synthesis of Pyrazosulfuron-ethyl is a multi-step process that confirms the connectivity of
its molecular structure.

3.1.1. Synthesis Workflow Diagram
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Step 1: Formation of Pyrazole Intermediate

( )

with chlorosulfonic acid

Step 2: Formation of Sulfonylurea Bridge
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Final Product
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Caption: Synthesis workflow for Pyrazosulfuron-ethyl.
3.1.2. Detailed Synthesis Protocol

o Preparation of Ethyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate: Ethyl 5-amino-1-
methylpyrazole-4-carboxylate is reacted with a sulfonating agent like chlorosulfonic acid
under controlled temperature conditions to yield the corresponding sulfonyl chloride.

o Condensation Reaction: The synthesized ethyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazole-4-
carboxylate is then condensed with 2-amino-4,6-dimethoxypyrimidine in the presence of a
base. This reaction forms the critical sulfonylurea bridge.
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Purification: The crude Pyrazosulfuron-ethyl is purified by recrystallization from an
appropriate solvent to yield the final product.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

HPLC is a standard method for the analysis and quantification of Pyrazosulfuron-ethyl in

various matrices.

3.2.1. HPLC Protocol

Instrumentation: A standard HPLC system equipped with a UV detector is used.

Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 um particle size) is
commonly employed.

Mobile Phase: A typical mobile phase is a mixture of acetonitrile and water (e.g., 70:30 v/v),
often with a small amount of acid like acetic or phosphoric acid to improve peak shape.

Flow Rate: A flow rate of 1.0 mL/min is generally used.

Detection: UV detection is performed at a wavelength where Pyrazosulfuron-ethyl exhibits
strong absorbance, typically around 240-250 nm.

Sample Preparation: The sample is dissolved in the mobile phase or a compatible solvent
and filtered through a 0.45 um filter before injection.

Quantification: A calibration curve is generated using certified reference standards of
Pyrazosulfuron-ethyl to quantify the analyte in the sample.

Mode of Action: Inhibition of Acetolactate Synthase
(ALS)

Pyrazosulfuron-ethyl is a potent inhibitor of the enzyme acetolactate synthase (ALS), also

known as acetohydroxyacid synthase (AHAS).[1] This enzyme is crucial for the biosynthesis of

branched-chain amino acids in plants.
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Signaling Pathway Diagram
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Caption: Mode of action of Pyrazosulfuron-ethyl.

Mechanism of Herbicidal Activity

o Uptake and Translocation: Pyrazosulfuron-ethyl is absorbed by the roots and leaves of
susceptible plants and translocated to the meristematic tissues where cell division is active.

[2]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1209395?utm_src=pdf-body-img
https://www.benchchem.com/product/b1209395?utm_src=pdf-body
https://www.benchchem.com/product/b1209395?utm_src=pdf-body
https://www.coromandel.biz/wp-content/uploads/2021/08/Pyrazosulfuron-Ethyl-Technical.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Enzyme Inhibition: In these tissues, it binds to and inhibits the ALS enzyme.

e Amino Acid Depletion: This inhibition blocks the production of the essential amino acids
valine, leucine, and isoleucine.

o Cessation of Growth: The lack of these amino acids halts protein synthesis, which in turn
stops cell division and plant growth.

o Plant Death: Susceptible plants exhibit symptoms such as stunting, chlorosis, and necrosis,
eventually leading to death.

The selectivity of Pyrazosulfuron-ethyl in crops like rice is due to the rapid metabolic
deactivation of the herbicide in the crop plant, while it remains active in the target weeds.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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